Cas no 340319-18-8 (4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile)

• Product Name: 4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile
• CAS No: 340319-18-8
• MF: C₁₇H₁₂N₂O
• MW: 260.28998374939
• CID: 892363
• Update Time: 2026-04-29

4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• ASISCHEM V87628
• 4-[(3-formyl-1H-indol-1-yl)methyl]benzonitrile
• 4-((3-formyl-1H-indol-1-yl)methyl)benzonitrile
• 4-[(3-FORMYL-1H-INDOL-1-YL)METHYL]-BENZONITRILE
• BENZONITRILE, 4-[(3-FORMYL-1H-INDOL-1-YL)METHYL]-
• 4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile

Computed Properties

• Exact Mass: 260.09500

Experimental Properties

• PSA: 45.79000
• LogP: 3.37378

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile

Comprehensive Overview of 4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile (CAS No. 340319-18-8)

4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile, with the CAS number 340319-18-8, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique indole and benzonitrile moieties, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, featuring a formyl group attached to the indole ring, makes it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for 4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile has surged due to its potential applications in drug discovery. Researchers are particularly interested in its role as a precursor for kinase inhibitors and anticancer agents, which are hot topics in the pharmaceutical industry. The compound's ability to interact with biological targets, such as protein kinases, has made it a focal point in studies aimed at developing treatments for chronic diseases. This aligns with the growing public interest in personalized medicine and targeted therapies, which are frequently searched terms in scientific databases and AI-driven platforms.

From a synthetic perspective, CAS 340319-18-8 is often utilized in multicomponent reactions and catalyzed transformations, which are key areas of interest in green chemistry. The compound's reactivity allows for the efficient construction of complex molecular architectures, reducing waste and improving sustainability—a concern that resonates with today's environmentally conscious audience. Searches for sustainable synthesis and green chemistry have seen a notable increase, reflecting the shift toward eco-friendly practices in chemical research.

Another area where 4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile shines is in the development of fluorescent probes and sensors. Its indole core exhibits intrinsic fluorescence properties, making it suitable for applications in bioimaging and diagnostics. This ties into the broader trend of precision diagnostics and non-invasive monitoring, topics that dominate discussions in medical technology forums and search engines. The compound's adaptability in these cutting-edge applications underscores its relevance in modern scientific endeavors.

For those exploring the commercial aspects, CAS 340319-18-8 is available through specialized chemical suppliers, often listed under its IUPAC name or product code. Quality control and analytical validation are critical when sourcing this compound, as purity directly impacts its performance in downstream applications. This aligns with the increasing emphasis on quality assurance and regulatory compliance in the chemical industry, which are frequently searched topics by professionals and procurement teams.

In summary, 4-(3-Formyl-1H-indol-1-yl)methylbenzonitrile (CAS No. 340319-18-8) is a multifaceted compound with broad applications in drug development, material science, and diagnostics. Its unique structural features and reactivity profile make it a valuable asset for researchers tackling some of the most pressing challenges in science and technology. By staying attuned to trends like targeted therapy, green chemistry, and precision medicine, this compound continues to capture the interest of both academia and industry.